Cas no 2152616-82-3 (2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid
• CAS No: 2152616-82-3
• MF: C₁₅H₂₆N₂O₆
• MW: 330.376744747162
• MDL: MFCD32746169
• CID: 5559331
• PubChem ID: 165996773
• Update Time: 2025-07-18

2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-816753
• 2152616-82-3
• 2-{1-[(tert-butoxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}azetidin-3-yl}acetic acid
• 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid

• MDL： MFCD32746169
• Inchi： 1S/C15H26N2O6/c1-13(2,3)22-11(20)16-15(7-10(18)19)8-17(9-15)12(21)23-14(4,5)6/h7-9H2,1-6H3,(H,16,20)(H,18,19)
• InChI Key： NCEUSWWHXZRRGH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(=O)O)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 330.17908655g/mol
• Monoisotopic Mass: 330.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid

Introduction to 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid (CAS No. 2152616-82-3)

2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid, identified by its CAS number 2152616-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and biological activity. The presence of multiple tert-butoxy carbonyl (Boc) protecting groups in its molecular structure underscores its utility as a key intermediate in the synthesis of more complex pharmacological agents.

The Boc groups are particularly noteworthy as they provide stability to the compound during synthetic processes while allowing for selective deprotection under specific conditions. This characteristic makes 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid a valuable building block in the construction of peptide mimetics and other therapeutic molecules. The azetidine ring itself is a heterocyclic structure that can mimic peptide bonds, offering a scaffold for designing novel bioactive compounds.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential applications in treating various diseases, including cancer and inflammatory disorders. The unique structural features of 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid make it an attractive candidate for further exploration in medicinal chemistry. Studies have demonstrated that azetidine-based compounds can interact with biological targets in ways that traditional peptides cannot, offering new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their overactivity or misregulation is associated with numerous diseases. By designing molecules that can inhibit specific proteases, researchers aim to develop treatments that can modulate these pathways effectively. The Boc protected azetidine derivative provides a stable platform for such inhibitory agents, allowing for fine-tuning of the molecular structure to optimize binding affinity and selectivity.

Moreover, the compound's structural framework suggests potential applications in the field of immunology. Azetidine derivatives have been shown to modulate immune responses by interacting with receptors and signaling pathways involved in inflammation and immune cell communication. The presence of multiple functional groups in 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid allows for diverse chemical modifications, enabling the creation of molecules with tailored immunomodulatory properties.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid interacts with biological targets. Molecular modeling studies have revealed insights into its binding modes and potential mechanisms of action, providing a foundation for rational drug design. These computational approaches complement experimental efforts, allowing researchers to predict and optimize the properties of novel derivatives more efficiently.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of Boc protecting groups necessitates careful handling to prevent side reactions, but modern synthetic methodologies have improved the efficiency and reliability of these processes. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable production methods, reducing waste and energy consumption.

In conclusion, 2-{1-(tert-butoxy)carbonyl-3-{(tert-butoxy)carbonylamino}azetidin-3-yl}acetic acid (CAS No. 2152616-82-3) represents a promising compound in pharmaceutical research. Its unique structural features and functional groups make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for azetidine derivatives, this compound is likely to play an increasingly important role in drug discovery and development.